Cas no 16978-57-7 (Pregna-1,4-diene-3,20-dione,9-fluoro-11,17-dihydroxy-16-methyl-21-[(3-sulfobenzoyl)oxy]-, (11b,16a)-)

The compound Pregna-1,4-diene-3,20-dione,9-fluoro-11,17-dihydroxy-16-methyl-21-[(3-sulfobenzoyl)oxy]-, (11β,16α)- is a synthetic corticosteroid derivative with a sulfobenzoate ester modification at the 21-position. Its structure incorporates a 9-fluoro and 16-methyl substitution, enhancing glucocorticoid receptor affinity and metabolic stability. The 3-sulfobenzoyl group improves water solubility, facilitating formulation versatility. This modification may also influence pharmacokinetic properties, such as prolonged activity or reduced systemic side effects. The (11β,16α) configuration ensures optimal steroidal activity. Such derivatives are of interest in medicinal chemistry for their potential anti-inflammatory and immunosuppressive applications, with tailored properties for targeted therapeutic effects.
Pregna-1,4-diene-3,20-dione,9-fluoro-11,17-dihydroxy-16-methyl-21-[(3-sulfobenzoyl)oxy]-, (11b,16a)- structure
16978-57-7 structure
Product Name:Pregna-1,4-diene-3,20-dione,9-fluoro-11,17-dihydroxy-16-methyl-21-[(3-sulfobenzoyl)oxy]-, (11b,16a)-
CAS No:16978-57-7
MF:C29H33FO9S
MW:576.630331754684
CID:205964
PubChem ID:63046
Update Time:2025-08-05

Pregna-1,4-diene-3,20-dione,9-fluoro-11,17-dihydroxy-16-methyl-21-[(3-sulfobenzoyl)oxy]-, (11b,16a)- Chemical and Physical Properties

Names and Identifiers

    • Pregna-1,4-diene-3,20-dione,9-fluoro-11,17-dihydroxy-16-methyl-21-[(3-sulfobenzoyl)oxy]-, (11b,16a)-
    • 3-[2-[(8S,9R,10S,11S,13S,14S,16R,17R)-9-fluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethoxy]carbonylbenzenesulfonic acid
    • 3-({[(11beta,16alpha)-9-fluoro-11,17-dihydroxy-16-methyl-3,20-dioxopregna-1,4-dien-21-yl]oxy}carbonyl)benzenesulfonic acid
    • Dexamethasone 21-(sodium 3-sulphobenzoate)
    • Dexamethasone-21-sulfobenzoate
    • EINECS 241-057-3
    • UNII-C67221CB9Q
    • EN300-33389614
    • 3-({2-[(1R,2R,3aS,3bS,9aS,9bR,10S,11aS)-9b-fluoro-1,10-dihydroxy-2,9a,11a-trimethyl-7-oxo-1H,2H,3H,3aH,3bH,4H,5H,7H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-yl]-2-oxoethoxy}carbonyl)benzene-1-sulfonic acid
    • PREGNA-1,4-DIENE-3,20-DIONE, 9-FLUORO-11,17-DIHYDROXY-16-METHYL-21-((3-SULFOBENZOYL)OXY)-, (11.BETA.,16.ALPHA.)-
    • SCHEMBL9562205
    • CHEMBL3305965
    • 16978-57-7
    • DB14703
    • Q27275240
    • C67221CB9Q
    • DTXSID9048308
    • dexamethasone metasulfobenzoate
    • Dexamethasone m-sulfobenzoate
    • Inchi: 1S/C29H33FO9S/c1-16-11-22-21-8-7-18-13-19(31)9-10-26(18,2)28(21,30)23(32)14-27(22,3)29(16,35)24(33)15-39-25(34)17-5-4-6-20(12-17)40(36,37)38/h4-6,9-10,12-13,16,21-23,32,35H,7-8,11,14-15H2,1-3H3,(H,36,37,38)/t16-,21+,22+,23+,26+,27+,28+,29+/m1/s1
    • InChI Key: TWQWRHIQRAZHPR-XNXCGYEVSA-N
    • SMILES: S(C1=CC=CC(=C1)C(=O)OCC([C@]1([C@H](C)C[C@H]2[C@@H]3CCC4=CC(C=C[C@]4(C)[C@]3([C@H](C[C@@]21C)O)F)=O)O)=O)(=O)(=O)O

Computed Properties

  • Exact Mass: 576.182932
  • Monoisotopic Mass: 576.182932
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 6
  • Complexity: 1290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 164

Experimental Properties

  • Density: 1.47
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.634

Pregna-1,4-diene-3,20-dione,9-fluoro-11,17-dihydroxy-16-methyl-21-[(3-sulfobenzoyl)oxy]-, (11b,16a)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-33389614-0.05g
3-({2-[(1R,2R,3aS,3bS,9aS,9bR,10S,11aS)-9b-fluoro-1,10-dihydroxy-2,9a,11a-trimethyl-7-oxo-1H,2H,3H,3aH,3bH,4H,5H,7H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-yl]-2-oxoethoxy}carbonyl)benzene-1-sulfonic acid
16978-57-7 95.0%
0.05g
$2755.0 2025-03-18

Pregna-1,4-diene-3,20-dione,9-fluoro-11,17-dihydroxy-16-methyl-21-[(3-sulfobenzoyl)oxy]-, (11b,16a)- Related Literature

Additional information on Pregna-1,4-diene-3,20-dione,9-fluoro-11,17-dihydroxy-16-methyl-21-[(3-sulfobenzoyl)oxy]-, (11b,16a)-

Compound CAS No 16978-57-7: Pregna-1,4-diene-3,20-dione,9-fluoro-11,17-dihydroxy-16-methyl-21-[(3-sulfobenzoyl)oxy]-, (11b,16a)-

The compound with CAS No 16978-57-7, also known as Pregna-1,4-diene-3,20-dione, is a complex organic molecule with significant biological activity. This compound belongs to the class of steroids and is characterized by its unique structure containing a pregna skeleton. The presence of multiple functional groups such as fluoro, dihydroxy, and methyl substituents contributes to its diverse pharmacological properties.

Recent studies have highlighted the potential of this compound in the field of neuroprotection. Researchers have demonstrated that the dihydroxy groups play a crucial role in modulating neuronal signaling pathways. Additionally, the methyl group at position 16 has been shown to enhance the compound's bioavailability, making it a promising candidate for drug development.

The sulfonate ester group at position 21 (sulfobenzoyl oxy) is another key feature of this molecule. This group not only increases the compound's solubility but also enhances its ability to cross cellular membranes. Recent advancements in synthetic chemistry have enabled the efficient synthesis of this group, which has significantly improved the scalability of the compound's production.

In terms of stereochemistry, the compound exists in the (11b,16a) configuration. This specific stereochemistry is critical for its biological activity. Studies have shown that altering this configuration can lead to a loss of activity or even adverse effects. Therefore, maintaining the correct stereochemistry during synthesis is paramount.

The compound's structure also includes a conjugated diene system (pregna-1,4-diene), which contributes to its stability and reactivity. This system has been implicated in various biochemical reactions, including those involving free radicals and oxidative stress. Recent research has explored the use of this compound as an antioxidant agent in neurodegenerative diseases.

In conclusion, CAS No 16978-57-7, or Pregna-1,4-diene-3,20-dione, represents a significant advancement in steroid chemistry. Its unique structure and functional groups make it a versatile molecule with potential applications in multiple therapeutic areas. Continued research into its properties will undoubtedly uncover new insights into its mechanisms of action and therapeutic potential.

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